Cas no 13565-96-3 (BISMUTH MOLYBDATE)

• Product Name: BISMUTH MOLYBDATE
• CAS No: 13565-96-3
• MF: Bi₂MoO₆
• MW: 609.897157669067
• CID: 139148
• Update Time: 2025-06-08

BISMUTH MOLYBDATE Chemical and Physical Properties

Names and Identifiers

• BISMUTH MOLYBDATE
• dibismuth molybdenum hexaoxide
• bismuth molybdenum oxide (bi2moo6)
• Bismuth molybdenum oxide(Bi2MoO3)
• BISMUTH MOLYBDENUM OXIDE
• Bismuth Molybdenum Oxide 99%
• bismuthmolybdenumoxide(bi2moo6)
• Dibismuth(III) molybdenum(VI) oxide 99%
• Bismuth molybdenum oxide, 99% (metals basis)

• Inchi： 1S/2Bi.Mo.6O
• InChI Key： KRTIYXFOEMUUKO-UHFFFAOYSA-N
• SMILES： [Mo](=O)(=O)(O[Bi]=O)O[Bi]=O

Computed Properties

• Exact Mass: 611.83600
• Monoisotopic Mass: 757.725813
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 13
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -12
• Topological Polar Surface Area: 9

Experimental Properties

• Color/Form: White odorless powder
• Density: 9.320
• Melting Point: Not available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 86.74000
• LogP: -0.61200
• Solubility: Insoluble
• Vapor Pressure: No data available

BISMUTH MOLYBDATE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on BISMUTH MOLYBDATE

BISMUTH MOLYBDATE (CAS No. 13565-96-3): A Comprehensive Overview of Its Properties and Applications

Bismuth molybdate, with the chemical formula Bi₂MoO₆, is a compound that has garnered significant attention in the field of materials science and chemistry due to its unique structural and electronic properties. This introduction provides a detailed exploration of Bismuth molybdate, focusing on its chemical composition, physical characteristics, and emerging applications, particularly in the context of contemporary research and industrial advancements.

The compound Bismuth molybdate (CAS No. 13565-96-3) is a member of the Aurivillius phase family, characterized by its layered structure. This structure consists of alternating double layers of oxygen atoms sandwiched between layers of bismuth and molybdenum ions. The layered architecture imparts Bismuth molybdate with distinct electrical and thermal properties, making it a candidate for various technological applications.

In recent years, Bismuth molybdate has been extensively studied for its potential in energy storage devices. Research has demonstrated that this compound exhibits excellent electrochemical performance when used as a cathode material in lithium-ion batteries. The layered structure allows for efficient lithium ion intercalation and deintercalation, contributing to high charge-discharge cycles and energy density. Furthermore, studies have shown that doping Bismuth molybdate with other elements can enhance its electrochemical properties, making it even more suitable for practical battery applications.

Another area where Bismuth molybdate has shown promise is in the field of catalysis. The compound's unique electronic configuration and surface properties make it an effective catalyst for various chemical reactions. For instance, research has indicated that Bismuth molybdate can be used to catalyze the oxidation of carbon monoxide and the reduction of nitrogen oxides, contributing to cleaner air pollution control technologies. Additionally, its ability to operate under mild conditions makes it an attractive option for sustainable chemical processes.

The optical properties of Bismuth molybdate have also been a subject of interest. Due to its wide bandgap, this compound exhibits good UV absorption characteristics, which can be leveraged in photodetectors and optical sensors. Recent studies have explored the use of Bismuth molybdate in fabricating highly sensitive photodetectors capable of detecting trace amounts of gases and chemicals. This application is particularly relevant in environmental monitoring and industrial safety systems.

In addition to its technological applications, Bismuth molybdate has found use in the medical field. While not directly used as a therapeutic agent, the compound's biocompatibility and non-toxicity make it suitable for biomedical imaging applications. Research has suggested that nanoparticles of Bismuth molybdate can be used as contrast agents in magnetic resonance imaging (MRI), providing enhanced imaging resolution for better diagnostic accuracy.

The synthesis of Bismuth molybdate is another area where significant progress has been made. Traditional methods often involve high-temperature solid-state reactions, but recent advancements have introduced more efficient and environmentally friendly techniques. For example, hydrothermal synthesis allows for the production of high-purity Bismuth molybdate at lower temperatures, reducing energy consumption and minimizing waste generation. These innovations are crucial for scaling up production while adhering to sustainable practices.

The future prospects of Bismuth molybdate are promising, with ongoing research aimed at expanding its applications further. One exciting direction is the integration of Bismuth molybdate into flexible electronics. The compound's mechanical stability and electrical conductivity make it an ideal candidate for use in flexible displays and wearable devices. As the demand for portable and wearable technology grows, the role of materials like Bismuth molybdate is expected to become increasingly significant.

In conclusion, Bismuth molybdate (CAS No. 13565-96-3) is a versatile compound with a wide range of applications across various industries. Its unique structural and electronic properties have made it valuable in energy storage, catalysis, optical sensors, and biomedical imaging. With ongoing research focused on improving synthesis methods and exploring new applications, the potential uses of this material are likely to expand even further in the coming years.